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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594

Introduction

Perfluorodecyl bromide, identified by the CAS Registry Number 307-43-7, is a fully
fluorinated organobromine compound.[1][2] Also known as 1-Bromohenicosafluorodecane, this
substance belongs to the class of perfluorocarbons (PFCs), which are characterized by the
replacement of all hydrogen atoms with fluorine atoms on a carbon backbone.[1] This extensive
fluorination imparts unique physicochemical properties, including high density, chemical
inertness, thermal stability, and hydrophobicity. These characteristics make Perfluorodecyl
bromide and related compounds valuable in specialized laboratory and industrial applications,
including as reagents in chemical synthesis and as components in advanced materials. This
guide provides an in-depth overview of its properties, safety protocols, applications, and
relevant experimental procedures for researchers, scientists, and professionals in drug
development.

Physicochemical and Spectroscopic Data

The fundamental properties of Perfluorodecyl bromide are summarized below. This data is
critical for its application in experimental design and chemical synthesis.
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Property Value Source
CAS Number 307-43-7 [1112][3]
Molecular Formula C10BrFz21 [1]
Molecular Weight 598.98 g/mol [11[3]
Melting Point 55°C [31141[5]
Boiling Point 185 °C (at 760 mm Hg) [31[41[5]
Density 1.862 g/mL (at 25 °C) [3]
Refractive Index 1.294 (at 25 °C) [3]
1-
Synonyms Bromohenicosafluorodecane, [1][3]

1-Bromoperfluorodecane

Safety and Handling Information

Perfluorodecyl bromide is classified as an irritant. Adherence to appropriate safety protocols
is essential when handling this compound.

Hazard Class GHS Pictogram Signal Word Hazard Statements
) o ) H315: Causes skin
Skin Irritation GHSO07 Warning L
Irritation
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation
) o ] H335: May cause
Respiratory Irritation GHSO07 Warning

respiratory irritation

Precautionary Statements & Handling:

e Prevention: Avoid breathing dust, mist, or spray (P261). Wash skin thoroughly after handling
(P264). Use only in well-ventilated areas (P271). Wear protective gloves, eye protection, and
face protection (P280).
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» Storage: Store in a dry, cool, and well-ventilated area. Keep the container tightly closed when
not in use. Store locked up (P405).

o Disposal: Dispose of contents and container to an approved waste disposal plant (P501).

Applications in Research and Drug Development

The unique properties of fluorinated compounds make them highly valuable in the
pharmaceutical and life sciences sectors. The judicious incorporation of fluorine into drug
molecules can significantly influence properties such as metabolic stability, membrane
permeability, and binding affinity.[6]

Perfluorodecyl bromide serves primarily as a specialized laboratory chemical and a building
block in organic synthesis.[7] Its high density and immiscibility with both aqueous and
hydrocarbon solvents make it useful in multi-phase reaction systems.

In the context of drug development, perfluorocarbons (PFCs) like Perfluorodecyl bromide are
explored for several advanced applications:

o Contrast Agents: The high electron density of the bromine atom, combined with the overall
density of the molecule, makes related PFCs like Perfluorooctyl bromide (Perflubron)
effective as contrast agents for various imaging modalities, including MRI.[8][9]

o Oxygen Carriers: PFCs have a high capacity for dissolving respiratory gases. This has led to
the development of PFC-based emulsions as potential "blood substitutes" or oxygen
therapeutics to enhance oxygen delivery in clinical settings.[8] Perfluorodecyl bromide can
act as a stabilizing agent in these emulsions by lowering the solubility and diffusibility of the
core PFC phase, thereby preventing droplet degradation.[10]

e Drug Delivery: The inert and hydrophobic nature of PFCs makes them suitable for creating
stable emulsions and nanopatrticles for targeted drug delivery.
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Core Physicochemical Properties
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Experimental Protocols

While a specific protocol for Perfluorodecyl bromide was not detailed in the provided search
results, a representative synthesis for the closely related and widely studied n-Perfluorooctyl
bromide (PFOB) is available. This continuous gas-phase process highlights the typical
conditions required for the synthesis of perfluoroalkyl bromides and is instructive for
researchers working with these materials.[11][12]

Objective: To synthesize n-perfluorooctyl bromide (CsF17Br) via continuous gas-phase
bromination of 1-hydroheptadecafluoro-n-octane (CsFi7H).[11][12]

Materials:

e 1-hydroheptadecafluoro-n-octane (CsFi7H)

e Bromine (Brz)

e Inert gas (e.g., Nitrogen) for dilution (optional)
Equipment:

e High-temperature tubular reactor
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Vaporization system for reactants
Condenser/cooling system to collect products
Neutralization bath (e.g., sodium bisulfite solution)

Distillation apparatus for purification

Methodology:

Vaporization: The reactants, 1-hydroheptadecafluoro-n-octane and bromine, are vaporized
separately and mixed, potentially with an inert diluent gas.[11]

Reaction: The gaseous mixture is introduced into the tubular reactor pre-heated to a
temperature between 450°C and 520°C (preferably 470-510°C).[12]

Parameter Control: The reaction is maintained under the following conditions:
o Molar Ratio (Brz2/CsFi17H): Between 0.2 and 5 (preferably 0.5 to 2.5).[12]
o Contact Time: Between 2 and 240 seconds (preferably 5 to 60 seconds).[12]

Product Collection: The gas stream exiting the reactor is rapidly cooled and condensed to
collect the crude product mixture, which primarily contains n-perfluorooctyl bromide,
unreacted starting materials, and hydrogen bromide (HBr) as a byproduct.

Neutralization: The crude liquid is washed with a reducing agent solution, such as sodium
bisulfite, to remove unreacted bromine and neutralize the HBr byproduct.

Purification: The final product, n-perfluorooctyl bromide, is purified from the organic phase by
fractional distillation. This process achieves high selectivity (=99%) and avoids the formation
of toxic byproducts like perfluoroisobutylene.[12]
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Conclusion

Perfluorodecyl bromide (CAS 307-43-7) is a specialized fluorochemical with distinct
properties derived from its perfluorinated structure. Its high density, thermal stability, and
chemical inertness make it a useful component in scientific research and as a building block for
more complex molecules. While it requires careful handling due to its irritant properties, its
utility is evident in the broader context of perfluorocarbon applications, which span from
advanced medical imaging and oxygen therapeutics to drug delivery systems. The synthetic
protocols developed for related compounds demonstrate a clear pathway for producing high-
purity materials essential for these demanding applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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